Cas no 1804752-93-9 (3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine
• CAS No: 1804752-93-9
• MF: C₉H₇ClF₅NO₂
• MW: 291.602399110794
• CID: 4840086
• Update Time: 2025-06-30

3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7ClF5NO2/c1-17-8-5(3-10)4(7(11)12)2-6(16-8)18-9(13,14)15/h2,7H,3H2,1H3
• InChI Key： UWOXGNLPPJOCHQ-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC(=CC=1C(F)F)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 3.7
• Topological Polar Surface Area: 31.4

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine

Professional Introduction to Compound with CAS No. 1804752-93-9 and Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine

The compound with the CAS number 1804752-93-9 and the product name 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine represents a significant advancement in the field of chemical biology and pharmaceutical research. This pyridine derivative, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular recognition. The compound's molecular framework, incorporating a chloromethyl group, a difluoromethyl substituent, a methoxy moiety, and a trifluoromethoxy group, endows it with distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel heterocyclic compounds that exhibit high binding affinity and selectivity. The pyridine scaffold, being one of the most versatile and widely studied heterocycles, has been extensively utilized in the design of bioactive molecules. The presence of multiple fluorinated groups in this compound not only enhances its lipophilicity but also modulates its electronic properties, making it an attractive scaffold for medicinal chemists. The chloromethyl group, in particular, serves as a versatile handle for further functionalization, allowing for the facile synthesis of more complex derivatives.

One of the most compelling aspects of this compound is its potential as a building block for the development of small-molecule inhibitors targeting various biological pathways. The combination of electron-withdrawing and electron-donating groups in its structure suggests that it may interact with biological targets in a manner that is both specific and potent. For instance, the difluoromethyl group is known to enhance metabolic stability and binding affinity, while the methoxy and trifluoromethoxy groups contribute to hydrophobic interactions and charge distribution. These features collectively make this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated pyridines in the development of antiviral and anticancer agents. The ability of fluorine atoms to influence both physical-chemical properties and biological activity has been well-documented. In particular, the trifluoromethoxy group has been shown to enhance binding to protein targets by increasing lipophilicity and reducing hydrogen bonding potential. This property is particularly relevant in the context of drug design, where optimizing interactions between small molecules and biological macromolecules is crucial.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include nucleophilic substitution reactions to introduce the chloromethyl, difluoromethyl, methoxy, and trifluoromethoxy groups at specific positions on the pyridine ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective functionalization. The successful implementation of these synthetic strategies underscores the compound's synthetic accessibility and opens up avenues for further structural diversification.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising interactions with certain enzymes and receptors. For example, its structural motif resembles known bioactive scaffolds that have been investigated for their potential in treating neurological disorders and inflammatory conditions. The presence of multiple fluorinated groups enhances its interaction with biological targets by modulating electronic properties and hydrophobicity. This makes it an attractive candidate for further pharmacological evaluation.

The growing interest in fluorinated compounds stems from their ability to improve drug-like properties such as solubility, bioavailability, and metabolic stability. In particular, the difluoromethyl group has been extensively studied for its ability to enhance metabolic resistance against enzymatic degradation. Similarly, the chloromethyl group provides a versatile handle for further derivatization, allowing chemists to explore new chemical space rapidly. These attributes make this compound a valuable asset in medicinal chemistry libraries.

Future research directions may focus on exploring derivatives of this compound that exhibit enhanced biological activity or improved pharmacokinetic profiles. Techniques such as structure-activity relationship (SAR) studies will be instrumental in identifying key structural features responsible for biological activity. Additionally, computational methods like molecular docking simulations can be employed to predict binding modes and optimize interactions with biological targets.

The role of computational chemistry in modern drug discovery cannot be overstated. By leveraging computational tools, researchers can accelerate the process of identifying promising candidates from large libraries of compounds. This approach is particularly relevant for complex molecules like this one, where experimental synthesis may be time-consuming or resource-intensive. Computational methods can provide insights into potential interactions between this compound and biological targets, guiding experimental efforts towards more productive outcomes.

In conclusion, the compound with CAS number 1804752-93-9 and product name 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable candidate for further exploration in drug development. The combination of fluorinated groups enhances its lipophilicity and modulates electronic properties, making it an attractive scaffold for medicinal chemists. Future research will likely focus on exploring derivatives with enhanced biological activity or improved pharmacokinetic profiles.